Cas no 117247-24-2 (b-Neuraminic acid,N-acetyl-8-deoxy- (9CI))

• Product Name: b-Neuraminic acid,N-acetyl-8-deoxy- (9CI)
• CAS No: 117247-24-2
• MF: C₁₁H₁₉NO₈
• MW: 293.2704641819
• CID: 220540
• PubChem ID: 195206
• Update Time: 2025-04-19

b-Neuraminic acid,N-acetyl-8-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Neuraminic acid,N-acetyl-8-deoxy- (9CI)
• N-acetyl-8-deoxyneuraminic acid
• 5-(acetylamino)-3,5,8-trideoxy-beta-D-galacto-non-2-ulopyranosonic acid
• NA-8-Dnma
• (2S,4S,5R,6R)-5-acetamido-6-[(1R)-1,3-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid
• 3,5,8-Trideoxy-5-[(1-hydroxyethylidene)amino]non-2-ulopyranosonic acid
• 117247-24-2
• DTXSID60922375

• Inchi： 1S/C11H19NO8/c1-5(14)12-8-7(16)4-11(19,10(17)18)20-9(8)6(15)2-3-13/h6-9,13,15-16,19H,2-4H2,1H3,(H,12,14)(H,17,18)/t6-,7+,8-,9+,11+/m1/s1
• InChI Key： HSTISHQCJFCNQH-BIIVNPBRSA-N
• SMILES： O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H](CCO)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 293.11107
• Monoisotopic Mass: 293.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 738.5°Cat760mmHg
• Flash Point: 400.5°C
• Refractive Index: 1.59
• PSA: 156.55